Cas no 655224-92-3 (1-Piperidinecarboxylic acid, 4-(3-chloropropyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(3-chloropropyl)-, 1,1-dimethylethyl ester
• CAS No: 655224-92-3
• MF: C₁₃H₂₄ClNO₂
• MW: 261.78816318512
• CID: 1688769
• PubChem ID: 71630010
• Update Time: 2025-04-21

1-Piperidinecarboxylic acid, 4-(3-chloropropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(3-chloropropyl)-, 1,1-dimethylethyl ester
• AM101092
• tert-Butyl 4-(3-chloropropyl)piperidine-1-carboxylate
• DB-233818
• 655224-92-3

• Inchi： 1S/C13H24ClNO2/c1-13(2,3)17-12(16)15-9-6-11(7-10-15)5-4-8-14/h11H,4-10H2,1-3H3
• InChI Key： DHOGZGXKHUQLTK-UHFFFAOYSA-N
• SMILES： ClCCCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 261.14972
• Monoisotopic Mass: 261.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54